(4-chlorophenyl) (3E)-3-[(2,4-dichlorophenyl)methoxyimino]propanoate

• Molecular Formula: C16H12Cl3NO3
• Molecular Weight: 372.6 g/mol
• IUPAC Name: (4-chlorophenyl) (3E)-3-[(2,4-dichlorophenyl)methoxyimino]propanoate
• InChI: InChI=1S/C16H12Cl3NO3/c17-12-3-5-14(6-4-12)23-16(21)7-8-20-22-10-11-1-2-13(18)9-15(11)19/h1-6,8-9H,7,10H2/b20-8+
• InChI Key: NQOQKPMAKBHQNV-DNTJNYDQSA-N
• Isomeric SMILES: C1=CC(=CC=C1OC(=O)C/C=N/OCC2=C(C=C(C=C2)Cl)Cl)Cl
• Canonical SMILES: C1=CC(=CC=C1OC(=O)CC=NOCC2=C(C=C(C=C2)Cl)Cl)Cl

Description

(4-chlorophenyl) (3E)-3-[(2,4-dichlorophenyl)methoxyimino]propanoate is a chemical compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a chlorophenyl group and a dichlorophenyl methoxyimino group. Its applications span across chemistry, biology, medicine, and industry, making it a versatile and valuable compound for research and development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-chlorophenyl) (3E)-3-[(2,4-dichlorophenyl)methoxyimino]propanoate typically involves the reaction of 4-chlorophenylacetonitrile with 2,4-dichlorophenyl methoxyiminoacetate under specific conditions. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The reaction mixture is heated to reflux for several hours, resulting in the formation of the desired compound.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for maximum yield and purity. The final product is purified using techniques such as recrystallization or chromatography to ensure its suitability for various applications.

Chemical Reactions Analysis

Types of Reactions

(4-chlorophenyl) (3E)-3-[(2,4-dichlorophenyl)methoxyimino]propanoate undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where the chlorophenyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in ethanol.

Substitution: Sodium hydroxide in water.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(4-chlorophenyl) (3E)-3-[(2,4-dichlorophenyl)methoxyimino]propanoate has a wide range of scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (4-chlorophenyl) (3E)-3-[(2,4-dichlorophenyl)methoxyimino]propanoate involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity. This interaction can lead to various biological responses, such as inhibition of microbial growth or modulation of cellular signaling pathways.